![molecular formula C9H10ClNO3 B3045883 N-{[5-(2-chloroacetyl)furan-2-yl]methyl}acetamide CAS No. 115865-57-1](/img/structure/B3045883.png)
N-{[5-(2-chloroacetyl)furan-2-yl]methyl}acetamide
Overview
Description
“N-{[5-(2-chloroacetyl)furan-2-yl]methyl}acetamide” is a chemical compound with the molecular formula C9H10ClNO3 . It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom. The compound also has an acetamide group (CH3CONH2), which is derived from acetic acid.
Molecular Structure Analysis
The molecular structure of this compound would include a furan ring attached to a chloroacetyl group and a methylacetamide group . The exact 3D structure would depend on the specific orientations and conformations of these groups in the molecule.Chemical Reactions Analysis
Again, while specific reactions involving “N-{[5-(2-chloroacetyl)furan-2-yl]methyl}acetamide” are not available, compounds with similar functional groups can undergo a variety of reactions. For example, the chloroacetyl group could potentially undergo nucleophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can often be predicted based on its structure and the properties of similar compounds. For example, “N-{[5-(2-chloroacetyl)furan-2-yl]methyl}acetamide” is likely to be a solid at room temperature given its molecular weight .Scientific Research Applications
Antibacterial Activity
Furan derivatives have gained prominence in medicinal chemistry due to their remarkable therapeutic efficacy. Researchers have explored the antibacterial potential of N-{[5-(2-chloroacetyl)furan-2-yl]methyl}acetamide against both gram-positive and gram-negative bacteria . The compound’s structural features make it an interesting candidate for combating microbial resistance.
Anti-Inflammatory and Analgesic Effects
Furans, including N-{[5-(2-chloroacetyl)furan-2-yl]methyl}acetamide, have been associated with anti-inflammatory and analgesic properties. These characteristics make them interesting targets for drug development .
Anti-Ulcer and Diuretic Activities
Some furan derivatives, such as N-{[5-(2-chloroacetyl)furan-2-yl]methyl}acetamide, have demonstrated anti-ulcer and diuretic effects. These findings highlight their potential therapeutic applications .
Antiviral and Anti-Anxiolytic Effects
While research specifically on this compound is scarce, furans in general have shown promise as antiviral agents. Additionally, they may have anti-anxiolytic properties, although further studies are needed .
Other Potential Applications
Beyond the mentioned areas, N-{[5-(2-chloroacetyl)furan-2-yl]methyl}acetamide could be explored for its muscle relaxant, anti-protozoal, and anti-aging effects. However, detailed investigations are necessary to validate these potential applications .
For more in-depth studies, you can refer to the research articles linked below:
- Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives
- Synthesis, molecular modelling and biological significance of N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives
- Vibrational Characterization and Molecular Electronic Investigations of 2-acetyl-5-methylfuran
properties
IUPAC Name |
N-[[5-(2-chloroacetyl)furan-2-yl]methyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO3/c1-6(12)11-5-7-2-3-9(14-7)8(13)4-10/h2-3H,4-5H2,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CECVWYQULDGTQX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCC1=CC=C(O1)C(=O)CCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80368458 |
Source
|
| Record name | Acetamide, N-[[5-(chloroacetyl)-2-furanyl]methyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80368458 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-{[5-(2-chloroacetyl)furan-2-yl]methyl}acetamide | |
CAS RN |
115865-57-1 |
Source
|
| Record name | Acetamide, N-[[5-(chloroacetyl)-2-furanyl]methyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80368458 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4,6-Dichloro-1-methyl-1H-pyrrolo[3,2-c]pyridine](/img/structure/B3045809.png)
![2-[(2,3-Dihydro-benzo[1,4]dioxin-2-ylmethyl)-amino]-ethanol](/img/structure/B3045817.png)
![2-Amino-6-methylchromeno[8,7-D][1,3]oxazol-8-one](/img/structure/B3045818.png)
